Syn-dodecachloropentacyclooctadecadiene
Syn-dodecachloropentacyclooctadecadiene
Brand Name:
Vulcanchem
CAS No.:
135821-03-3
VCID:
VC21283149
InChI:
InChI=1S/C18H12Cl12/c19-9-10(20)15(25)7-3-4-8-6(2-1-5(7)13(9,23)17(15,27)28)14(24)11(21)12(22)16(8,26)18(14,29)30/h5-8H,1-4H2/t5-,6+,7+,8-,13-,14+,15+,16-
SMILES:
C1CC2C(CCC3C1C4(C(=C(C3(C4(Cl)Cl)Cl)Cl)Cl)Cl)C5(C(=C(C2(C5(Cl)Cl)Cl)Cl)Cl)Cl
Molecular Formula:
C18H12Cl12
Molecular Weight:
653.7 g/mol
Syn-dodecachloropentacyclooctadecadiene
CAS No.: 135821-03-3
Cat. No.: VC21283149
Molecular Formula: C18H12Cl12
Molecular Weight: 653.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 135821-03-3 |
|---|---|
| Molecular Formula | C18H12Cl12 |
| Molecular Weight | 653.7 g/mol |
| IUPAC Name | (1R,2R,5S,6S,9R,10R,13S,14S)-1,6,7,8,9,14,15,16,17,17,18,18-dodecachloropentacyclo[12.2.1.16,9.02,13.05,10]octadeca-7,15-diene |
| Standard InChI | InChI=1S/C18H12Cl12/c19-9-10(20)15(25)7-3-4-8-6(2-1-5(7)13(9,23)17(15,27)28)14(24)11(21)12(22)16(8,26)18(14,29)30/h5-8H,1-4H2/t5-,6+,7+,8-,13-,14+,15+,16- |
| Standard InChI Key | UGQQAJOWXNCOPY-MXYLTYEXSA-N |
| Isomeric SMILES | C1C[C@H]2[C@@H](CC[C@H]3[C@@H]1[C@]4(C(=C([C@@]3(C4(Cl)Cl)Cl)Cl)Cl)Cl)[C@]5(C(=C([C@@]2(C5(Cl)Cl)Cl)Cl)Cl)Cl |
| SMILES | C1CC2C(CCC3C1C4(C(=C(C3(C4(Cl)Cl)Cl)Cl)Cl)Cl)C5(C(=C(C2(C5(Cl)Cl)Cl)Cl)Cl)Cl |
| Canonical SMILES | C1CC2C(CCC3C1C4(C(=C(C3(C4(Cl)Cl)Cl)Cl)Cl)Cl)C5(C(=C(C2(C5(Cl)Cl)Cl)Cl)Cl)Cl |
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